2-(Dimethylamino)ethyl 3-bromobenzoate

• Molecular Formula: C11H14BrNO2
• Molecular Weight: 272.14 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl 3-bromobenzoate
• InChI: InChI=1S/C11H14BrNO2/c1-13(2)6-7-15-11(14)9-4-3-5-10(12)8-9/h3-5,8H,6-7H2,1-2H3
• InChI Key: QPXNWXKQMZNRMI-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(=O)C1=CC(=CC=C1)Br

Description

2-(Dimethylamino)ethyl 3-bromobenzoate, also known as DMABEEB, is a chemical compound that belongs to the class of benzoate esters. It is widely used in scientific research as a reagent for the synthesis of various organic compounds. DMABEEB is known for its unique properties that make it an essential tool for medicinal chemistry and drug discovery.

Mechanism of Action

2-(Dimethylamino)ethyl 3-bromobenzoate acts as a nucleophile in organic reactions. It can undergo substitution reactions with electrophilic compounds, such as acyl halides and acid anhydrides. 2-(Dimethylamino)ethyl 3-bromobenzoate can also undergo condensation reactions with carbonyl compounds, such as aldehydes and ketones.
Biochemical and Physiological Effects:
2-(Dimethylamino)ethyl 3-bromobenzoate has no known biochemical or physiological effects. It is a synthetic compound that is not found in nature. Therefore, it does not interact with biological systems in the same way as natural compounds.

Advantages and Limitations for Lab Experiments

2-(Dimethylamino)ethyl 3-bromobenzoate has several advantages for use in lab experiments. It is a stable and highly pure compound that can be easily synthesized. 2-(Dimethylamino)ethyl 3-bromobenzoate is also a versatile reagent that can be used in a variety of organic reactions. However, 2-(Dimethylamino)ethyl 3-bromobenzoate has limitations in terms of its solubility and reactivity. It is not very soluble in water, which can limit its use in certain experiments. Additionally, 2-(Dimethylamino)ethyl 3-bromobenzoate can react with certain compounds, such as strong acids and bases, which can limit its compatibility with other reagents.

Future Directions

There are several future directions for research involving 2-(Dimethylamino)ethyl 3-bromobenzoate. One area of interest is the synthesis of biologically active compounds using 2-(Dimethylamino)ethyl 3-bromobenzoate as a reagent. 2-(Dimethylamino)ethyl 3-bromobenzoate can be used to prepare compounds with potential therapeutic applications, such as antifungal and antibacterial agents. Another area of interest is the development of new synthetic methods using 2-(Dimethylamino)ethyl 3-bromobenzoate. Researchers are exploring new ways to use 2-(Dimethylamino)ethyl 3-bromobenzoate in organic reactions to improve efficiency and selectivity. Finally, there is interest in exploring the potential of 2-(Dimethylamino)ethyl 3-bromobenzoate as a catalyst for organic reactions. 2-(Dimethylamino)ethyl 3-bromobenzoate has been shown to have catalytic activity in some reactions, and researchers are investigating its potential for use in other reactions.

Synthesis Methods

2-(Dimethylamino)ethyl 3-bromobenzoate can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-bromobenzoic acid with 2-(dimethylamino)ethyl alcohol in the presence of a catalyst. The reaction yields 2-(Dimethylamino)ethyl 3-bromobenzoate as a white crystalline solid with high purity.

Scientific Research Applications

2-(Dimethylamino)ethyl 3-bromobenzoate is widely used in scientific research for the synthesis of various organic compounds. It is commonly used as a reagent in the preparation of esters, amides, and other organic derivatives. 2-(Dimethylamino)ethyl 3-bromobenzoate is also used in the synthesis of biologically active compounds, such as antifungal and antibacterial agents.